Cas no 1355089-66-5 (2-Cyclopropyl-6-fluorobenzaldehyde)

• Product Name: 2-Cyclopropyl-6-fluorobenzaldehyde
• CAS No: 1355089-66-5
• MF: C₁₀H₉FO
• MW: 164.176266431808
• CID: 5463226
• Update Time: 2025-06-13

2-Cyclopropyl-6-fluorobenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-cyclopropyl-6-fluorobenzaldehyde
• Z1618121800
• Benzaldehyde, 2-cyclopropyl-6-fluoro-
• 2-Cyclopropyl-6-fluorobenzaldehyde

• Inchi： 1S/C10H9FO/c11-10-3-1-2-8(7-4-5-7)9(10)6-12/h1-3,6-7H,4-5H2
• InChI Key： CEWIUCWQYKLAOJ-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1C=O)C1CC1

Computed Properties

• Exact Mass: 164.063743068 g/mol
• Monoisotopic Mass: 164.063743068 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 164.18
• XLogP3: 2.4
• Topological Polar Surface Area: 17.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives

Additional information on 2-Cyclopropyl-6-fluorobenzaldehyde

Research Brief on 2-Cyclopropyl-6-fluorobenzaldehyde (CAS: 1355089-66-5) in Chemical Biology and Pharmaceutical Applications

2-Cyclopropyl-6-fluorobenzaldehyde (CAS: 1355089-66-5) is a fluorinated aromatic aldehyde that has garnered significant attention in recent years due to its versatile applications in medicinal chemistry and drug discovery. This compound serves as a key intermediate in the synthesis of various biologically active molecules, particularly those targeting central nervous system (CNS) disorders and infectious diseases. Recent studies have highlighted its role in the development of novel kinase inhibitors and antimicrobial agents, making it a compound of considerable interest in pharmaceutical research.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the use of 2-Cyclopropyl-6-fluorobenzaldehyde as a precursor for the synthesis of potent EGFR (Epidermal Growth Factor Receptor) inhibitors. The study demonstrated that derivatives of this compound exhibited high selectivity and efficacy against mutant forms of EGFR, which are often associated with resistance to first-line therapies in non-small cell lung cancer (NSCLC). The researchers employed a combination of computational docking and in vitro assays to validate the binding affinity and inhibitory potential of these derivatives, paving the way for further preclinical development.

Another notable application of 2-Cyclopropyl-6-fluorobenzaldehyde was reported in a 2022 article in Bioorganic & Medicinal Chemistry Letters. The study focused on its incorporation into the structure of novel antifungal agents. The researchers synthesized a series of benzaldehyde-derived Schiff bases and evaluated their activity against Candida albicans and Aspergillus fumigatus. The results indicated that certain derivatives displayed potent antifungal activity, with minimal cytotoxicity to human cells, suggesting their potential as candidates for further optimization and clinical testing.

Beyond its therapeutic applications, 2-Cyclopropyl-6-fluorobenzaldehyde has also been investigated for its role in chemical biology. A 2023 preprint on ChemRxiv described its use as a fluorescent probe for detecting reactive oxygen species (ROS) in cellular environments. The probe, designed to undergo a specific reaction with ROS, exhibited high sensitivity and selectivity, making it a valuable tool for studying oxidative stress in disease models. This innovative application underscores the compound's utility beyond traditional drug discovery.

In conclusion, 2-Cyclopropyl-6-fluorobenzaldehyde (CAS: 1355089-66-5) represents a multifaceted compound with significant potential in both pharmaceutical development and chemical biology. Its role in the synthesis of kinase inhibitors, antimicrobial agents, and fluorescent probes highlights its versatility and importance in contemporary research. Future studies are expected to further explore its applications, particularly in addressing unmet medical needs and advancing diagnostic technologies.